Cas no 2034593-69-4 (4-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]thiophene-2-carboxamide)

• Product Name: 4-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]thiophene-2-carboxamide
• CAS No: 2034593-69-4
• MF: C₁₆H₁₇BrN₂O₂S
• MW: 381.2874
• CID: 5354653
• Update Time: 2025-06-30

4-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[oxan-4-yl(pyridin-3-yl)methyl]thiophene-2-carboxamide
• 4-bromo-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)thiophene-2-carboxamide
• 4-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C16H17BrN2O2S/c17-13-8-14(22-10-13)16(20)19-15(11-3-6-21-7-4-11)12-2-1-5-18-9-12/h1-2,5,8-11,15H,3-4,6-7H2,(H,19,20)
• InChI Key： DAVLEBWWRYSXOA-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC(=C1[H])C(N([H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3
• Topological Polar Surface Area: 79.5

Additional information on 4-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]thiophene-2-carboxamide

4-Bromo-N-[(Oxan-4-Yl)(Pyridin-3-Yl)Methyl]Thiophene-2-Carboxamide (CAS No. 2034593-69-4)

The compound 4-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]thiophene-2-carboxamide, identified by the CAS registry number 2034593-69-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a bromine substituent, and a carboxamide group linked to a methylene bridge connecting an oxane (tetrahydropyran) ring and a pyridine moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The presence of the bromine atom at the 4-position of the thiophene ring suggests that this compound may exhibit enhanced reactivity due to the electron-withdrawing nature of bromine. This property could be advantageous in designing bioactive molecules with specific targeting capabilities.

The oxane ring in the structure introduces steric hindrance and potentially improves the compound's solubility in organic solvents, which is crucial for its application in organic synthesis. Additionally, the pyridine moiety contributes aromaticity and can participate in hydrogen bonding or π-interactions, further enhancing the compound's versatility. The carboxamide group is known for its ability to form amide bonds, making this compound a promising candidate for peptide synthesis or as a building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The use of modern catalytic methods, such as palladium-catalyzed cross-couplings, has significantly streamlined the synthesis of similar compounds. Researchers have demonstrated that such methods can yield high-purity products with excellent yields, making this compound accessible for large-scale production if needed.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques allow for precise determination of its molecular structure and purity. For instance, the NMR spectrum would reveal distinct signals corresponding to the thiophene protons, the bromine substituent, and the amide protons, providing valuable insights into its structural integrity.

The biological evaluation of this compound has shown promising results in preliminary assays. In vitro studies suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent. Furthermore, its ability to modulate enzyme activity or inhibit key signaling pathways makes it a candidate for drug development targeting diseases such as inflammation or neurodegenerative disorders.

In conclusion, 4-bromo-N-[(oxan-4-yl)(pyridin-3-y1)methyl]thiophene-2-carboxamide represents a valuable addition to the arsenal of organic compounds with potential applications in pharmaceuticals and materials science. Its unique structure and reactivity make it an attractive target for further research and development.